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Compound of Interest

Compound Name: 2-Hexyl-1-dodecanol

Cat. No.: B1181050 Get Quote

Solubility Profile of 2-Hexyl-1-dodecanol: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-
hexyl-1-dodecanol in various organic solvents. The information is intended to support

research, development, and formulation activities where this branched-chain fatty alcohol is

utilized as a solvent, emollient, or key excipient.

Introduction to 2-Hexyl-1-dodecanol
2-Hexyl-1-dodecanol is a C18 Guerbet alcohol, a type of branched-chain fatty alcohol. Its

unique structure, featuring a long alkyl chain with a branch at the C-2 position and a primary

hydroxyl group, results in a low melting point and excellent solubility in many organic media.

These properties make it a valuable component in cosmetics, pharmaceuticals, and industrial

applications, where it can function as a solvent, co-solvent, or solubility enhancer.[1]

Solubility Data
The solubility of 2-hexyl-1-dodecanol is a critical parameter for its effective use. Below is a

summary of available quantitative and qualitative solubility data.
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Quantitative Solubility
Quantitative data for the solubility of 2-hexyl-1-dodecanol in organic solvents is limited in

publicly available literature. However, its solubility in water has been determined.

Solvent Temperature Solubility

Water 25 °C 0.01745 mg/L[2]

Water 23 °C 0.001 g/L[3][4]

Qualitative Solubility
Qualitative solubility information provides general guidance on solvent selection.

Solvent Solubility Assessment

Alcohol Soluble[5]

Benzene Sparingly Soluble[6][7]

Chloroform Sparingly Soluble[6][7]

Methanol Slightly Soluble[6][7]

Experimental Protocol: Determination of Solubility
For applications requiring precise solubility data, the following experimental protocol, based on

the equilibrium solubility method, is recommended.

Principle
An excess of the solute (2-hexyl-1-dodecanol) is equilibrated with the solvent of interest at a

constant temperature. The concentration of the solute in the resulting saturated solution is then

determined analytically.

Materials
2-Hexyl-1-dodecanol (purity >97%)
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Organic solvents (analytical grade)

Analytical balance (± 0.1 mg)

Thermostatic shaker or water bath

Centrifuge

Volumetric flasks and pipettes

Syringe filters (0.45 µm, solvent-compatible)

Gas chromatograph with flame ionization detector (GC-FID) or a suitable alternative

analytical instrument

Procedure
Sample Preparation: Add an excess amount of 2-hexyl-1-dodecanol to a series of glass

vials containing a known volume of the selected organic solvent.

Equilibration: Seal the vials and place them in a thermostatic shaker set at the desired

temperature (e.g., 25 °C). Shake the vials for 24 to 48 hours to ensure that equilibrium is

reached.

Phase Separation: After equilibration, centrifuge the vials to sediment the undissolved 2-
hexyl-1-dodecanol.

Sample Collection: Carefully withdraw an aliquot of the supernatant, ensuring no solid

particles are disturbed.

Filtration: Filter the aliquot through a 0.45 µm syringe filter into a clean vial.

Quantification:

Prepare a series of standard solutions of 2-hexyl-1-dodecanol in the same solvent.

Analyze the filtered sample and the standard solutions by GC-FID.
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Construct a calibration curve from the standard solutions and determine the concentration

of 2-hexyl-1-dodecanol in the sample.

Visualized Experimental Workflow
The following diagram outlines the key steps in the experimental determination of solubility.

Preparation & Equilibration Sampling & Analysis Result

1. Add excess 2-Hexyl-1-dodecanol
to solvent in vials

2. Equilibrate at constant
temperature with shaking

3. Centrifuge to
sediment undissolved solid

4. Collect and filter
the supernatant

5. Quantify concentration
using GC-FID 6. Report solubility data

Click to download full resolution via product page

Caption: Workflow for the experimental determination of solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1181050#solubility-profile-of-2-hexyl-1-dodecanol-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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